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Compound of Interest

Compound Name: Enfumafungin

Cat. No.: B1262757

Essential Safety and Handling Guide for
Enfumafungin

This guide provides immediate, essential safety and logistical information for the handling and
disposal of Enfumafungin, a triterpene glycoside antifungal agent. The following procedures
are designed for researchers, scientists, and drug development professionals to ensure safe
laboratory practices.

Physical and Chemical Properties

A summary of Enfumafungin’s key physical and chemical properties is provided below. This
information is critical for safe handling, storage, and preparation of solutions.
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Property Value Source
Molecular Formula C3sHe0012 [1]
Molecular Weight 708.9 g/mol [1][2]
Appearance Solid [3]

Soluble in DMSO. Slightly

Solubility soluble in Chloroform and [2]
Methanol.

Storage Temperature -20°C [2]

Stability > 4 years at -20°C [2]

Personal Protective Equipment (PPE)

While the Safety Data Sheet (SDS) for Enfumafungin indicates that it is not classified as a
hazardous substance under the Globally Harmonized System (GHS), and no specific hazards
are identified, it is crucial to follow standard precautionary measures for handling chemicals.[4]
The following PPE is recommended to minimize exposure and ensure safety.
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PPE Category Item Specification

Chemically resistant,
impermeable gloves (e.g.,
nitrile). No specific material
Hand Protection Gloves has been tested for
Enfumafungin, so select
gloves based on the solvent

being used.

ANSI Z87.1 certified safety
Eye Protection Safety Glasses or Goggles glasses with side shields or

chemical splash goggles.

Standard laboratory coat to
Body Protection Laboratory Coat protect skin and clothing from

potential splashes.

A respirator is not required
under normal handling
conditions.[4] If creating

) ) ) aerosols or handling large

Respiratory Protection Not generally required N

quantities of powder, a NIOSH-
approved respirator may be
considered based on a risk

assessment.

Operational Plan: Handling and Disposal

This section outlines a step-by-step operational plan for the safe handling and disposal of
Enfumafungin in a laboratory setting.

 Inspection: Upon receipt, visually inspect the container for any damage or leaks.
o Storage: Store the compound in a tightly sealed container at -20°C, as recommended.[2]

 Inventory: Maintain an accurate inventory of the compound, including the amount received,
used, and disposed of.
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o Designated Area: All handling of solid Enfumafungin and preparation of solutions should be
conducted in a designated area, such as a chemical fume hood, to minimize inhalation
exposure.

» Weighing: When weighing the solid compound, use a balance inside a fume hood or a
ventilated balance enclosure to prevent the dispersal of powder.

o Dissolving: Enfumafungin is soluble in DMSO.[2][5] Prepare stock solutions by slowly
adding the solvent to the solid to avoid splashing. If precipitation occurs, gentle heating or
sonication can be used to aid dissolution.[3]

o For in vivo studies, specific formulations such as 10% DMSO, 40% PEG300, 5% Tween-
80, and 45% saline have been used.[3][5]

o Containment: Handle all solutions containing Enfumafungin within a fume hood or other
appropriate containment device.

o Spill Management: In the event of a spill, follow standard laboratory procedures for chemical
spills. Absorb the spill with an inert material and place it in a sealed container for disposal.

e Hygiene: After handling, wash hands thoroughly with soap and water. Do not eat, drink, or
smoke in the laboratory.

o Waste Collection: Collect all waste materials containing Enfumafungin, including empty
containers, contaminated PPE, and unused solutions, in a designated and clearly labeled
hazardous waste container.

» Waste Disposal: Dispose of the hazardous waste through your institution's environmental
health and safety office, following all local, state, and federal regulations. Do not dispose of
Enfumafungin down the drain or in the regular trash.[4]

Experimental Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of Enfumafungin, from
receipt to disposal.
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Caption: Workflow for safe handling of Enfumafungin.
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First-Aid Measures

In case of exposure, follow these first-aid measures:

After inhalation: Move the person to fresh air. If they are not breathing, give artificial
respiration. Consult a doctor.[4]

After skin contact: Take off immediately all contaminated clothing. Rinse skin with
water/shower.[6]

After eye contact: Rinse opened eye for several minutes under running water.[4]

After swallowing: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a doctor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Enfumafungin | C38H60012 | CID 25229651 - PubChem [pubchem.ncbi.nim.nih.gov]
2. caymanchem.com [caymanchem.com]

3. medchemexpress.com [medchemexpress.com]

¢ 4. cdn.caymanchem.com [cdn.caymanchem.com]

5. file.medchemexpress.com [file.medchemexpress.com]

6. sigmaaldrich.com [sigmaaldrich.com]

¢ To cite this document: BenchChem. [Personal protective equipment for handling
Enfumafungin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1262757#personal-protective-equipment-for-
handling-enfumafungin]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://cdn.caymanchem.com/cdn/msds/39742m.pdf
https://www.sigmaaldrich.com/HK/zh/sds/sial/94687
https://cdn.caymanchem.com/cdn/msds/39742m.pdf
https://www.benchchem.com/product/b1262757?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Enfumafungin
https://www.caymanchem.com/product/39742/enfumafungin
https://www.medchemexpress.com/enfumafungin.html
https://cdn.caymanchem.com/cdn/msds/39742m.pdf
https://file.medchemexpress.com/batch_PDF/HY-N8537/Enfumafungin-DataSheet-MedChemExpress.pdf
https://www.sigmaaldrich.com/HK/zh/sds/sial/94687
https://www.benchchem.com/product/b1262757#personal-protective-equipment-for-handling-enfumafungin
https://www.benchchem.com/product/b1262757#personal-protective-equipment-for-handling-enfumafungin
https://www.benchchem.com/product/b1262757#personal-protective-equipment-for-handling-enfumafungin
https://www.benchchem.com/product/b1262757#personal-protective-equipment-for-handling-enfumafungin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1262757?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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